molecular formula C11H11N3 B8332338 (4-(Pyridazin-4-yl)phenyl)methanamine

(4-(Pyridazin-4-yl)phenyl)methanamine

Cat. No.: B8332338
M. Wt: 185.22 g/mol
InChI Key: OITLHKLIIGLRQA-UHFFFAOYSA-N
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Description

(4-(Pyridazin-4-yl)phenyl)methanamine is a useful research compound. Its molecular formula is C11H11N3 and its molecular weight is 185.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H11N3

Molecular Weight

185.22 g/mol

IUPAC Name

(4-pyridazin-4-ylphenyl)methanamine

InChI

InChI=1S/C11H11N3/c12-7-9-1-3-10(4-2-9)11-5-6-13-14-8-11/h1-6,8H,7,12H2

InChI Key

OITLHKLIIGLRQA-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1CN)C2=CN=NC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a sealed tube was added 4-(aminomethyl)phenylboronic acid 1-1 (1.87 g, 10 mmol), 4-bromopyridazine 1-2 (1.58 g, 10 mmol), Pd(PPh3)4 (230 mg, 0.2 mmol), saturated Na2CO3 (15 mL), ethanol (15 mL) and toluene (45 mL). The reaction was heated to 110° C. and stirred for 2 hours. The reaction was cooled down to room temperature. The solvent was removed by rotary evaporation. The residue was dissolved in 10% methanol in DCM. The salt was removed by filtration. The filtrate was dried. The crude product was purified by silica-gel flash chromatography, eluted with 10% methanol in DCM to give (4-(pyridazin-4-yl)phenyl)methanamine 1-3 as off-white solid. MS m/z 186.2 (M+1).
Quantity
1.87 g
Type
reactant
Reaction Step One
Quantity
1.58 g
Type
reactant
Reaction Step One
Quantity
15 mL
Type
reactant
Reaction Step One
Quantity
15 mL
Type
reactant
Reaction Step One
Quantity
230 mg
Type
catalyst
Reaction Step One
Quantity
45 mL
Type
solvent
Reaction Step One

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